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Compound of Interest

Compound Name: EPZ-719

Cat. No.: B10831913

For Researchers, Scientists, and Drug Development
Professionals

EPZ-719 is a potent and selective inhibitor of the histone methyltransferase SETD2.[1][2]
These application notes provide detailed protocols for the use of EPZ-719 in cell culture
experiments to aid in the investigation of its biological effects.

Introduction

SETD2 is the sole enzyme responsible for the trimethylation of histone H3 at lysine 36
(H3K36me3), a critical epigenetic mark involved in transcriptional elongation and splicing.[1]
EPZ-719 offers a powerful tool for studying the biological functions of SETD2 and for exploring
its therapeutic potential in various cancers, particularly hematological malignancies like multiple
myeloma.[1][2][3]

Mechanism of Action

EPZ-719 is a selective and orally bioavailable small molecule inhibitor of SETD2 with a
reported IC50 of 0.005 uM in biochemical assays.[4][5] It acts by binding to the SETD2 enzyme
and preventing the transfer of a methyl group to its histone substrate. This leads to a global
reduction in H3K36me3 levels, which in turn can affect gene expression and cellular processes
such as proliferation.
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Quantitative Data Summary

The following tables summarize the key quantitative data for EPZ-719 from published studies.

Table 1: In Vitro Inhibitory Activity

Parameter Cell Line Value Reference
IC50 (Biochemical
0.005 uM [4][5]

Assay)
IC50 (In-Cell Western,

A549 23 nM [6]
H3K36me3)
14-Day Proliferation

KMS34 0.025 pM [1][3][4]
IC50
14-Day Proliferation

KMS11 0.211 uM [1113114]

IC50

Table 2: Cellular Viability Data (14-Day Treatment)
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. . % Viability (vs.
Cell Line Concentration p-value Reference
DMSO)

Iber-resistant

1uM 13% vs 66% <0.0001 [7]
H929
Iber-resistant

5puM 5% vs 46% <0.0001 [7]
H929
Iber-resistant

10 uM 2% vs 45% <0.0001 [7]
H929
CRBN knockout

1uM 20% vs 32% <0.001 [7]
MM1s
CRBN knockout

5uM 8% vs 25% <0.001 [7]
MM1s
CRBN knockout

10 uM 2% vs 18% <0.001 [7]

MM1s
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Figure 1: Mechanism of SETD2 inhibition by EPZ-719.
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Figure 2: General experimental workflow for using EPZ-719.

Experimental Protocols

1. Reagent Preparation and Storage
o EPZ-719 Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[4][8]
e Stock Solution (10 mM):

o Dissolve EPZ-719 powder in fresh, anhydrous DMSO to a final concentration of 10 mM.[4]
[6] For example, for 1 mg of EPZ-719 (MW: 450.57 g/mol ), add 221.94 uL of DMSO.

o Gentle warming or sonication may be required to fully dissolve the compound.[4]

o Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles.
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o Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[4][8]

o Working Solutions: Prepare fresh working solutions by diluting the stock solution in the
appropriate cell culture medium just before use. Ensure the final DMSO concentration in the
culture medium is consistent across all conditions (including vehicle control) and is typically <
0.1%.

2. Long-Term Cell Proliferation Assay (14-Day)

This protocol is adapted from methodologies used to assess the anti-proliferative effects of
EPZ-719.[1]

o Materials:

o Appropriate cell culture plates (e.g., 96-well)

o CellTiter-Glo® Luminescent Cell Viability Assay (or equivalent)

o Luminometer

e Procedure:

o Seed cells in a 96-well plate at a density optimized for a 14-day experiment (this requires
initial optimization to prevent overgrowth).

o Allow cells to adhere overnight (for adherent cell lines).

o Prepare serial dilutions of EPZ-719 in culture medium. A typical concentration range could
be from 0.01 uM to 10 pM. Include a DMSO vehicle control.

o Remove the existing medium and add the medium containing the different concentrations
of EPZ-719 or vehicle control.

o Incubate the plates for 14 days. Replace the medium with freshly prepared EPZ-719 or
vehicle control every 3-4 days.

o On day 14, allow the plate to equilibrate to room temperature for 30 minutes.
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o Add CellTiter-Glo® reagent according to the manufacturer's instructions.
o Measure luminescence using a plate reader.

o Calculate cell viability as a percentage of the vehicle-treated control and plot the results to
determine the IC50 value.

3. Western Blotting for H3K36me3 Reduction
This protocol allows for the direct assessment of EPZ-719's on-target effect.
o Materials:
o RIPA Lysis Buffer with protease and phosphatase inhibitors
o BCA Protein Assay Kit
o SDS-PAGE gels and running buffer
o Transfer buffer and PVDF or nitrocellulose membrane
o Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
o Primary antibodies: anti-H3K36me3, anti-Total Histone H3 (as a loading control)
o HRP-conjugated secondary antibody
o Chemiluminescent substrate
e Procedure:

o Seed cells and treat with various concentrations of EPZ-719 (e.g., 0.1 uM, 1 pM, 5 uM)
and a vehicle control for a predetermined time (e.g., 48-72 hours).

o Harvest cells and wash with ice-cold PBS.
o Lyse the cells in ice-cold RIPA buffer.[9]

o Determine protein concentration using a BCA assay.[9]
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o Denature 20-30 g of protein per sample by boiling in Laemmli sample buffer.

o Separate proteins by SDS-PAGE and transfer to a membrane.[10]

o Block the membrane for 1 hour at room temperature in blocking buffer.

o Incubate the membrane with the primary anti-H3K36me3 antibody overnight at 4°C.

o Wash the membrane with TBST and incubate with the HRP-conjugated secondary
antibody for 1 hour at room temperature.[10]

o Wash the membrane again and apply the chemiluminescent substrate.
o Visualize the bands using an imaging system.

o Strip the membrane (if necessary) and re-probe with an anti-Total Histone H3 antibody as
a loading control.

4. Apoptosis Assay by Annexin V Staining

This protocol determines if the anti-proliferative effects of EPZ-719 are due to the induction of
apoptosis.

o Materials:
o Annexin V-FITC Apoptosis Detection Kit (or equivalent with other fluorophores)
o Flow cytometer

e Procedure:

o

Seed cells in 6-well plates and treat with EPZ-719 at relevant concentrations (e.g., IC50
and 2x IC50) and a vehicle control for a suitable duration (e.g., 72 hours).

[¢]

Harvest both adherent and floating cells.

Wash the cells twice with cold PBS.

[e]

o

Resuspend the cells in 1X Binding Buffer provided in the Kkit.
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o Add Annexin V-FITC and Propidium lodide (PI) to the cells according to the manufacturer's
protocol.

o Incubate the cells in the dark for 15 minutes at room temperature.

o Analyze the samples by flow cytometry within one hour.

o Quantify the percentage of cells in early apoptosis (Annexin V positive, Pl negative), late
apoptosis (Annexin V positive, Pl positive), and necrosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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